2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine

• IUPAC Name: 2,6-dimethyl-4-[[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl]morpholine
• InChI: InChI=1S/C17H22N2O2S/c1-12-4-6-15(7-5-12)21-17-18-8-16(22-17)11-19-9-13(2)20-14(3)10-19/h4-8,13-14H,9-11H2,1-3H3
• InChI Key: JOIJKJHWKVKTQP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CN=C(S2)OC3=CC=C(C=C3)C
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol
• CAS No.: 860650-05-1

Description

2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine (DMMM) is a synthetic compound that has recently been developed for use in scientific research. DMMM is a novel compound that has a number of unique properties, including enhanced solubility in aqueous solutions, low toxicity, and a wide range of applications.

Scientific Research Applications

2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine has been found to be useful in a variety of scientific research applications. For example, it has been used as a ligand in the synthesis of coordination complexes, as a catalyst in organic synthesis, and as a reagent in the synthesis of organic compounds. Additionally, this compound has been found to be useful in the study of enzyme kinetics and enzyme inhibition.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine is not yet fully understood. However, it is believed to act by forming complexes with metal ions, which in turn can interact with other molecules in the environment. This interaction can lead to a variety of effects, such as the inhibition of enzymes or the activation of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase and carbonic anhydrase. Additionally, it has been shown to activate some proteins, such as the transcription factor NF-κB.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine in lab experiments is its low toxicity. Additionally, it is relatively easy to synthesize and is soluble in aqueous solutions, making it easy to use in a variety of experiments. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not yet fully understood, and its effects on biochemical and physiological processes are still being studied.

Future Directions

There are a number of potential future directions for 2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine research. For example, further research could be conducted to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Additionally, more research could be conducted to explore the potential applications of this compound in other areas, such as drug development and medical diagnostics. Finally, further research could be conducted to optimize the synthesis of this compound and to develop new methods for using it in laboratory experiments.

Synthesis Methods

2,6-Dimethyl-4-{[2-(4-methylphenoxy)-1,3-thiazol-5-yl]methyl}morpholine is synthesized in a two-step process, beginning with the reaction of 3-methyl-2-thioxo-4-thiazolidinone with 4-methylphenol in the presence of a base. This reaction results in the formation of 2-(4-methylphenoxy)-1,3-thiazol-5-ylmethyl 2-thioxo-4-thiazolidinone. This intermediate is then reacted with dimethylformamide in the presence of a base to form the final product, this compound.